Cas no 58347-51-6 (7-chloro-5-methyl-3-phenylpyrazolo1,5-apyrimidine)

• Product Name: 7-chloro-5-methyl-3-phenylpyrazolo1,5-apyrimidine
• CAS No: 58347-51-6
• MF: C₁₃H₁₀ClN₃
• MW: 243.691601276398
• MDL: MFCD05698399
• CID: 2857007
• PubChem ID: 3815037
• Update Time: 2025-06-08

7-chloro-5-methyl-3-phenylpyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-5-methyl-3-phenyl-pyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 7-chloro-5-methyl-3-phenyl-
• 7-chloro-5-methyl-3-phenylpyrazolo1,5-apyrimidine

• MDL： MFCD05698399
• Inchi： 1S/C13H10ClN3/c1-9-7-12(14)17-13(16-9)11(8-15-17)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： FXUFOVCCNAEZHK-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C=NN1C(Cl)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 7-chloro-5-methyl-3-phenylpyrazolo1,5-apyrimidine

7-chloro-5-methyl-3-phenylpyrazolo1,5-apyrimidine and CAS No. 58347-51-6: A Comprehensive Overview

The compound 7-chloro-5-methyl-3-phenylpyrazolo1,5-apyrimidine (CAS No. 58347-51-6) represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound, featuring a pyrazolo[1,5-a]pyrimidine core, has garnered considerable attention due to its structural versatility and potential biological activities. The pyrazolo[1,5-a]pyrimidine scaffold is a well-known pharmacophore that has been extensively explored in the development of various therapeutic agents, including kinase inhibitors and antimicrobial compounds.

In recent years, the interest in this particular derivative has been fueled by its unique chemical properties and its role as a key intermediate in the synthesis of more complex molecules. The presence of a chloro substituent at the 7-position and a methyl group at the 5-position enhances its reactivity and functionalization potential, making it a valuable building block for further chemical modifications. Additionally, the phenyl ring at the 3-position contributes to its hydrophobicity and influences its interaction with biological targets.

The structural features of 7-chloro-5-methyl-3-phenylpyrazolo1,5-apyrimidine have been leveraged in several cutting-edge research projects aimed at discovering novel therapeutic agents. One notable area of investigation has been its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively.

Recent studies have demonstrated that derivatives of pyrazolo[1,5-a]pyrimidine can exhibit potent inhibitory activity against certain kinases. For instance, modifications to the core structure have shown promise in preclinical models for the treatment of solid tumors. The chloro and methyl substituents on 7-chloro-5-methyl-3-phenylpyrazolo1,5-apyrimidine appear to be critical for achieving high affinity binding to target proteins. This has prompted further exploration into optimizing these substituents to enhance selectivity and potency.

Beyond kinase inhibition, this compound has also been investigated for its antimicrobial properties. The pyrazolo[1,5-a]pyrimidine scaffold is known to interact with bacterial enzymes and cellular processes, making it a promising candidate for developing new antibiotics. Research has shown that certain derivatives can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The specific arrangement of substituents on 7-chloro-5-methyl-3-phenylpyrazolo1,5-apyrimidine may contribute to its ability to interact with bacterial targets in a unique manner.

The synthesis of 7-chloro-5-methyl-3-phenylpyrazolo1,5-apyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as chlorination and methylation. Advanced techniques like palladium-catalyzed cross-coupling reactions have also been employed to introduce the phenyl ring at the 3-position efficiently.

The chemical stability of this compound under various conditions is another important consideration in its application as a pharmaceutical intermediate. Studies have examined its behavior under different storage conditions, exposure to light and moisture, and compatibility with common solvents used in pharmaceutical formulations. These studies help ensure that the compound remains viable for subsequent synthetic steps or biological testing.

In conclusion, 7-chloro-5-methyl-3-phenylpyrazolo1,5-apyrimidine (CAS No. 58347-51-6) is a versatile and intriguing molecule with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further development into novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a valuable asset in the chemist's toolkit for drug discovery and development.